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Compound of Interest

Compound Name: 2-Ethoxyphenol

Cat. No.: B1204887

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethoxyphenol (CAS 94-71-3), a
versatile aromatic ether with significant applications in the pharmaceutical, flavor, and fragrance
industries. This document consolidates key chemical and physical properties, detailed
synthesis protocols, and safety information. Particular emphasis is placed on presenting
guantitative data in a structured format and visualizing experimental workflows to aid
researchers in their understanding and application of this compound.

Chemical and Physical Properties

2-Ethoxyphenol, also known as guaethol or pyrocatechol monoethyl ether, is a phenolic
compound characterized by an ethoxy group at the 2-position of the phenol ring.[1][2] It is a
low-melting solid or a clear, colorless to slightly yellow liquid at room temperature.[3][4]

Identifiers and General Properties
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Property Value Reference(s)
CAS Number 94-71-3 [5]

Molecular Formula C8H1002

Molecular Weight 138.16 g/mol

Guaethol, o-Ethoxyphenol,
Synonyms Pyrocatechol monoethyl ether,

1-Hydroxy-2-ethoxybenzene

Colorless to off-white solid
Appearance (<20°C), Colorless to slightly
yellow clear liquid (>25°C)

Phenolic, sweet, vanilla,
Odor Profile smoky, spicy, woody,
medicinal, balsamic

hvsical and Chemical

Property Value Reference(s)
Melting Point 20-25 °C

Boiling Point 216-217 °C

Density 1.09 g/mL at 25 °C

Refractive Index (n20/D) 1.529

Flash Point 91 °C (closed cup)

0.1321 hPa @ 20°C; 0.2021
Vapor Pressure

hPa @ 25°C
Water Solubility 9g/L
logP (Octanol/Water Partition 17

Coefficient)

Synthesis of 2-Ethoxyphenol
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Several methods for the synthesis of 2-Ethoxyphenol have been reported, primarily involving
the monoetherification of catechol. The choice of method often depends on factors such as
yield, cost, and environmental considerations.

Catechol and Diethyl Sulfate Method

This method involves the reaction of catechol with diethyl sulfate in the presence of a base.

To a mixture of toluene (500 ml) and aqueous sodium hydroxide solution, add pyrocatechol
(100 gm) and diethyl sulfate (112 gm) at 25-30°C.

e Stir the mixture for 10 minutes.

e Heat the mixture to 60-65°C and stir for 3 hours.

o Further heat the mixture to reflux and then distill off the solvent completely to obtain the
product in the distillate.

e Cool the distillate to 15-20°C.

e Add aqueous sodium hydroxide solution to the cooled mixture and stir for 15 minutes.

o Separate the aqueous layer from the organic layer.

e Add toluene (400 ml) to the aqueous layer and cool to 15-20°C.

e Slowly treat the mixture with aqueous hydrochloric acid and stir for 15 minutes at 15-20°C.

 Filter the mixture through hyflow.

o Separate the organic layer from the aqueous layer.

» Treat the organic layer with carbon powder and distill off the solvent to obtain the titled
product.

The reported yield for this method is 65 gm with a purity of 99.4% as determined by HPLC.
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Fig. 1: Synthesis of 2-Ethoxyphenol from Catechol and Diethyl Sulfate.

Catechol and Diethyl Carbonate Method

This method presents a more environmentally friendly approach using diethyl carbonate as the
alkylating agent.

o Prepare an activated carbon-supported phosphoric acid catalyst. This is done by soaking
granular activated carbon in a phosphoric acid solution, followed by filtration, washing, and
drying.

¢ In a reaction vessel, combine pyrocatechol and diethyl carbonate in a molar ratio of 1:1 to
1:6 (preferably 1:2 to 1:3).

« Add the activated carbon-supported phosphoric acid catalyst, with the catalyst's weight being
1-15% (preferably 5-10%) of the pyrocatechol's weight.
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e Heat the mixture to 150-300°C (preferably 200°C) and stir for 2-10 hours (preferably 5
hours).

 After the reaction is complete, the product can be isolated and purified.
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Fig. 2: Synthesis of 2-Ethoxyphenol from Catechol and Diethyl Carbonate.

Applications

2-Ethoxyphenol is a significant intermediate in various industrial syntheses and has been
utilized in several areas of research.

e Flavor and Fragrance Industry: It is used as a flavoring agent in foods such as baked goods,
candy, and beverages, imparting a sweet, smoky flavor. It is also an important raw material
for the synthesis of ethyl vanillin.

o Pharmaceutical Intermediate: 2-Ethoxyphenol is employed in the synthesis of various
pharmaceutical intermediates. Its derivatives are crucial in the creation of biologically active
molecules.
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e Research Applications:

(¢]

It has been used in studies on the inhibition of oral bacteria by phenolic compounds.

o ltis utilized in research on the inhibition of prostaglandin cyclooxygenase by phenolic
compounds.

o It serves as a reagent for the stereoselective preparation of (arylthiomethyl)morpholines,
which act as selective norepinephrine reuptake inhibitors and dual
serotonin/norepinephrine reuptake inhibitors.

o It has been used as a carbon and energy supplement in the growth medium for the
bacterium Rhodococcus rhodochrous.

Safety and Toxicology

2-Ethoxyphenol requires careful handling due to its potential health hazards.

H | Identificati

Hazard Statement Description Reference(s)
H302 Harmful if swallowed

H315 Causes skin irritation

H318 Causes serious eye damage

H335 May cause respiratory irritation

icoloaical

Test Result Species Reference(s)

LD50, oral > 2000 mg/kg Rabbit

Handling and Storage

» Handling: Avoid contact with skin and eyes, and avoid inhalation of vapor or mist. Keep away
from sources of ignition. Use in a well-ventilated area and wear appropriate personal
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protective equipment, including gloves, eye protection, and a face shield.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

Spectral Data

While detailed spectra are not provided in this guide, Gas Chromatography-Mass Spectrometry
(GC-MS) is a common analytical method for 2-Ethoxyphenol. The mass spectrum is
characterized by a molecular ion peak at m/z 138 and a base peak at m/z 110.

Conclusion

2-Ethoxyphenol (CAS 94-71-3) is a valuable chemical with diverse applications. This guide
has provided a consolidated resource for researchers and professionals, detailing its
properties, synthesis, applications, and safety considerations. The provided experimental
protocols and workflows offer a practical foundation for its synthesis and use in a laboratory
setting. Further research into its biological activities and potential therapeutic applications is
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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